Cas no 1211581-10-0 (1-(2-chloro-5-methoxypyridin-4-yl)ethan-1-one)

• Product Name: 1-(2-chloro-5-methoxypyridin-4-yl)ethan-1-one
• CAS No: 1211581-10-0
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD18256798
• CID: 4827504
• PubChem ID: 71742635
• Update Time: 2025-06-13

1-(2-chloro-5-methoxypyridin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLORO-5-METHOXYPYRIDIN-4-YL)ETHANONE
• 1-(2-chloro-5-methoxypyridin-4-yl)ethan-1-one

• MDL： MFCD18256798
• Inchi： 1S/C8H8ClNO2/c1-5(11)6-3-8(9)10-4-7(6)12-2/h3-4H,1-2H3
• InChI Key： SANXZVAJCDYLLM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C)=O)=C(C=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2

Additional information on 1-(2-chloro-5-methoxypyridin-4-yl)ethan-1-one

Introduction to 1-(2-chloro-5-methoxypyridin-4-yl)ethan-1-one (CAS No. 1211581-10-0) and Its Emerging Applications in Chemical Biology

The compound 1-(2-chloro-5-methoxypyridin-4-yl)ethan-1-one, identified by the CAS number 1211581-10-0, represents a significant molecule in the realm of chemical biology and pharmaceutical research. Its unique structural framework, featuring a pyridine core modified with chloro and methoxy substituents, positions it as a versatile scaffold for drug discovery and molecular probe development. This introduction delves into the compound's chemical characteristics, its synthetic pathways, and its increasingly relevant role in contemporary biomedical research, emphasizing recent advancements where applicable.

The molecular structure of 1-(2-chloro-5-methoxypyridin-4-yl)ethan-1-one consists of a central pyridine ring substituted at the 2-position with a chlorine atom and at the 5-position with a methoxy group. The 4-position of the pyridine ring is linked to an ethanone moiety (CH₃COCH₂). This specific arrangement creates multiple sites for interaction with biological targets, making it an attractive candidate for medicinal chemists. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups enhances its potential as a pharmacophore, enabling fine-tuning of physicochemical properties such as solubility, lipophilicity, and binding affinity.

From a synthetic perspective, the preparation of 1-(2-chloro-5-methoxypyridin-4-yl)ethan-1-one can be approached through various methodologies. One common route involves the condensation of 2-chloro-5-methoxypyridine with acetyl chloride or acetic anhydride under controlled conditions. Alternatively, nucleophilic substitution reactions or cross-coupling strategies could be employed depending on the synthetic route optimization goals. The synthesis often requires careful consideration of reaction conditions to ensure high yield and purity, particularly given the sensitivity of the pyridine ring to over-reaction or degradation.

In recent years, 1-(2-chloro-5-methoxypyridin-4-yl)ethan-1-one has garnered attention in the field of chemical biology due to its potential as an intermediate in the development of bioactive molecules. Its pyridine scaffold is a common motif in many approved drugs and drug candidates, known for its ability to engage with various biological receptors and enzymes. For instance, derivatives of this compound have been explored as inhibitors or modulators of kinases, which are pivotal targets in oncology research. The chloro and methoxy groups provide handles for further derivatization, allowing researchers to fine-tune binding interactions with specific biological targets.

Recent studies have highlighted the utility of 1-(2-chloro-5-methoxypyridin-4-yl)ethan-1-one in designing small molecules that interact with protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways but are challenging to target with conventional small-molecule drugs due to their large surface areas and lack of well-defined binding pockets. The pyridine core in this compound can serve as a recognition element that docks into hydrophobic pockets or aromatic clusters within protein targets. Additionally, the flexibility introduced by the ethanone group allows for conformational adjustments that may enhance binding affinity.

The compound's potential extends beyond kinase inhibition; it has also been investigated as a precursor for molecules targeting other therapeutic areas such as central nervous system (CNS) disorders. The methoxy group can facilitate blood-brain barrier penetration when appropriately positioned within a larger molecule, while the chloro substituent can improve metabolic stability. Such features make 1-(2-chloro-5-methoxypyridin-4-yl)ethan-1-one a valuable building block for CNS drug discovery programs.

Another emerging application lies in its use as an intermediate for fluorescent probes. Pyridine derivatives are frequently employed in developing bioimaging agents due to their tunable emission properties and ability to form stable complexes with biological targets. Functionalization at the 4-position or other sites on the pyridine ring allows for incorporation of fluorophores or quencher groups, enabling real-time visualization of cellular processes such as protein localization or enzyme activity. The versatility of 1-(2-chloro-5-methoxypyridin-4-yl)ethan-1-one makes it adaptable for such applications across multiple biological assays.

From an industrial standpoint, optimizing synthetic routes for large-scale production is crucial for leveraging 1-(2-chloro-5-methoxypyridin-4-ylenthanone)-100 in drug development pipelines. Advances in flow chemistry have enabled more efficient and scalable synthesis compared to traditional batch methods. Additionally, green chemistry principles are being increasingly applied to minimize waste and reduce environmental impact during production processes involving this compound.

The growing interest in (2-Chloro-pyrimidinyl)methyl ketone derivatives, including those based on CAS No. 1211581100, underscores their significance as tools in modern chemical biology research platforms.. As our understanding of disease mechanisms advances at a molecular level so too does our capacity develop innovative therapeutic strategies grounded upon small molecule interactions.. The continued exploration into novel applications will undoubtedly expand upon current knowledge while providing fresh opportunities..